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Compound of Interest

Compound Name: Erythroxytriol P

Cat. No.: B15589976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature lacks specific in-vitro studies, detailed

experimental protocols, and defined signaling pathways for a compound identified as

"Erythroxytriol P." The information that can be synthesized is based on limited chemical

descriptors. This document provides a summary of the available chemical information and

presents illustrative examples of data presentation and visualization techniques that would be

applied should such research become available.

Chemical Identity and Properties
Erythroxytriol P is described as a natural product, a chemical compound belonging to the

class of erythroxyl compounds.[1] It is identified by the CAS number 7121-99-5.[1] Structurally,

it is characterized by a tropane skeleton, which is also present in cocaine, but it lacks the

benzoyl group and possesses a hydroxyl group on the aromatic ring.[1] It has been suggested

that Erythroxytriol P may be a precursor for cocaine and exhibit cocaine-like activity.[1] The

molecular formula is C​20​H​36​O​3​, with a molecular weight of 324.5 g/mol .[1]

Table 1: Chemical and Physical Properties of Erythroxytriol P
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Property Value Source

CAS Number 7121-99-5 [1]

Molecular Formula C​20​H​36​O​3​ [1]

Molecular Weight 324.5 g/mol [1]

Chemical Class Erythroxyl compound [1]

Key Structural Features
Tropane skeleton, hydroxyl

group on aromatic ring
[1]

Reported Activity Potential cocaine-like activity [1]

Natural Source

Has been found in the bark of

Erythroxylum cuneatum and

Sapium discolor.[1]

[1]

Hypothetical Signaling Pathway and Experimental
Workflow
Given the absence of specific in-vitro studies for Erythroxytriol P, we present a hypothetical

experimental workflow and a generic signaling pathway diagram to illustrate the requested

visualization style. This is a common pathway often investigated in drug discovery and is

provided as an example only. There is no evidence from the search results to suggest that

Erythroxytriol P acts through this or any other specific signaling pathway.

Example Experimental Workflow: Investigating a Novel
Compound's Effect on a Generic Kinase Pathway
The following workflow outlines a typical series of experiments to determine if a compound

modulates a specific signaling pathway in a cell-based assay.
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Fig. 1: A generalized experimental workflow for in-vitro analysis of a compound's effect on a
signaling pathway.

Example Signaling Pathway: Generic Receptor Tyrosine
Kinase (RTK) to MAPK/ERK Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that

regulates a wide variety of cellular processes, including proliferation, differentiation, and

survival. The diagram below illustrates a simplified version of the canonical Raf-MEK-ERK

signaling cascade.
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Fig. 2: A simplified diagram of the canonical MAPK/ERK signaling pathway.
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Future Directions
The preliminary information on Erythroxytriol P suggests a compound with a potentially

interesting biological activity due to its structural similarity to known psychoactive compounds.

To move forward, the following in-vitro studies would be necessary:

Cytotoxicity Assays: To determine the concentration range of Erythroxytriol P that is non-

toxic to various cell lines.

Receptor Binding Assays: To identify potential molecular targets, particularly dopamine,

serotonin, and norepinephrine transporters, given its structural similarity to cocaine.

Functional Assays: To measure the effect of Erythroxytriol P on cellular processes such as

neurotransmitter reuptake, second messenger production (e.g., cAMP), or ion channel

activity.

Signaling Pathway Analysis: Using techniques like Western blotting or phospho-kinase

arrays to determine if Erythroxytriol P modulates specific signaling cascades.

Until such studies are conducted and published, a detailed technical guide on the in-vitro

properties of Erythroxytriol P remains speculative. The frameworks provided in this document

are intended to serve as a template for the presentation of future research findings in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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